Cas no 2446382-03-0 (Azido-PEG1-hydrazide)

• Product Name: Azido-PEG1-hydrazide
• CAS No: 2446382-03-0
• MF: C₅H₁₁N₅O₂
• MW: 173.173139810562
• CID: 6251678
• Update Time: 2025-11-06

Azido-PEG1-hydrazide Chemical and Physical Properties

Names and Identifiers

• Azido-PEG1-hydrazide
• Azido-PEG1-hydrazide ISO 9001：2015 REACH

• Inchi： 1S/C5H11N5O2/c6-9-5(11)1-3-12-4-2-8-10-7/h1-4,6H2,(H,9,11)
• InChI Key： MYWDBHALVNWUJN-UHFFFAOYSA-N
• SMILES： O(CCN=[N+]=[N-])CCC(=O)NN

Additional information on Azido-PEG1-hydrazide

Recent Advances in Azido-PEG1-hydrazide (CAS: 2446382-03-0) Applications in Chemical Biology and Drug Development

Azido-PEG1-hydrazide (CAS: 2446382-03-0) is a bifunctional crosslinker that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties. This compound combines an azide group with a hydrazide moiety, linked by a short polyethylene glycol (PEG) spacer, making it highly versatile for bioconjugation and drug delivery applications. Recent studies have explored its potential in targeted drug delivery, protein modification, and bioorthogonal chemistry, highlighting its role as a critical tool in modern therapeutics development.

One of the most notable applications of Azido-PEG1-hydrazide is in the field of antibody-drug conjugates (ADCs). Researchers have utilized its reactive groups to link cytotoxic payloads to monoclonal antibodies, enabling precise targeting of cancer cells while minimizing off-target effects. A 2023 study published in Bioconjugate Chemistry demonstrated the compound's efficacy in constructing stable ADC prototypes with improved pharmacokinetic profiles. The hydrazide group facilitates conjugation under mild conditions, preserving antibody integrity, while the azide group allows for further functionalization via click chemistry.

In proteomics research, Azido-PEG1-hydrazide has emerged as a valuable reagent for protein labeling and modification. Its PEG spacer enhances solubility and reduces steric hindrance, making it particularly useful for modifying sensitive biomolecules. Recent work published in ACS Chemical Biology showcased its application in glycan labeling, where it was employed to tag oxidized carbohydrates on cell surfaces for subsequent imaging and analysis. This approach has opened new avenues for studying glycosylation patterns in disease states, particularly in cancer and infectious diseases.

The compound's role in bioorthogonal chemistry has also expanded significantly. With the growing interest in click chemistry for live-cell imaging and in vivo applications, Azido-PEG1-hydrazide serves as a crucial building block for designing multifunctional probes. A 2024 study in Nature Chemical Biology reported its use in developing dual-labeled imaging agents that combine fluorescence and PET modalities, enabling multi-scale visualization of biological processes. The hydrazide moiety's specificity for carbonyl groups allows for selective labeling of aldehyde-containing biomolecules, while the azide enables subsequent click reactions with alkynes or other complementary functional groups.

Recent synthetic improvements have enhanced the accessibility and purity of Azido-PEG1-hydrazide, addressing previous challenges in large-scale production. Advances in solid-phase synthesis and purification techniques, as detailed in a 2023 Organic Process Research & Development publication, have reduced batch-to-batch variability and improved yields. These developments are particularly important as demand grows for high-quality conjugation reagents in both academic and industrial settings.

Looking forward, researchers are exploring novel applications of Azido-PEG1-hydrazide in targeted nanomedicine and theranostics. Preliminary results from ongoing studies suggest its potential in constructing smart drug delivery systems that respond to specific physiological stimuli. As the field of precision medicine advances, this versatile compound is poised to play an increasingly important role in developing next-generation biopharmaceuticals and diagnostic tools.